Cas no 16713-66-9 (1,1-Cyclopentanediacetic acid)

• Product Name: 1,1-Cyclopentanediacetic acid
• CAS No: 16713-66-9
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• MDL: MFCD00001388
• CID: 50512
• PubChem ID: 85558
• Update Time: 2025-05-23

1,1-Cyclopentanediacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2'-(Cyclopentane-1,1-diyl)diacetic acid
• Cyclopentane-1,1-diacetic acid
• 1,1-Cyclopentanediacetic Acid
• 2-[1-(carboxymethyl)cyclopentyl]acetic acid
• 3,3-Tetramethyleneglutaric acid
• Cyclopentanediacetic acid
• Tetramethyleneglutaric acid
• Tetramethylene glutaric acid
• 1,1-Cyclopentanediaceticacid
• FWPVKDFOUXHOKQ-UHFFFAOYSA-N
• 3,3'-Tetramethylene glutaric acid
• (1-Carboxymethyl-cyclopentyl)-acetic acid
• 2,2-(Cyclopentane-1,1-diyl)diacetic acid
• AS-59785
• Z104477040
• W-107912
• A882272
• 2,2-(Cyclopentane-1,1-diyl)diaceticacid
• CS-W016907
• 3,3'-tetramethyleneglutaric acid
• (1-Carboxymethyl-cyclopentyl)-acetic acid(TMG)
• CCG-104473
• InChI=1/C9H14O4/c10-7(11)5-9(6-8(12)13)3-1-2-4-9/h1-6H2,(H,10,11)(H,12,13
• .beta.,.beta.-tetramethyleneglutaric acid
• NSC39838
• HMS1369F19
• AB01318135-02
• AC-28906
• SCHEMBL337085
• NSC 39838
• SY048952
• EINECS 240-761-8
• AMY3863
• X8CKY37JH9
• 16713-66-9
• BDBM50022418
• MFCD00001388
• NSC-39838
• AKOS001609433
• DTXSID60168231
• AB89688
• CHEMBL80679
• FT-0614099
• EN300-20141
• ChemDiv2_000129
• AC8667
• NCGC00322238-01
• 3,3-Tetramethyleneglutaric acid, 99%
• NS00052332
• 3 pound not3-Tetramethyleneglutaric acid
• [1-(carboxymethyl)cyclopentyl]acetic acid
• 1,1-Cyclopentanediacetic acid

• MDL： MFCD00001388
• Inchi： 1S/C9H14O4/c10-7(11)5-9(6-8(12)13)3-1-2-4-9/h1-6H2,(H,10,11)(H,12,13)
• InChI Key： FWPVKDFOUXHOKQ-UHFFFAOYSA-N
• SMILES： OC(CC1(CC(=O)O)CCCC1)=O
• BRN： 2099523

Computed Properties

• Exact Mass: 186.08900
• Monoisotopic Mass: 186.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.1006 (rough estimate)
• Melting Point: 177.0 to 182.0 deg-C
• Boiling Point: 240.69°C (rough estimate)
• Flash Point: 207.6±16.9 °C
• Refractive Index: 1.4129 (estimate)
• PSA: 74.60000
• LogP: 1.49620
• Solubility: Not determined
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

1,1-Cyclopentanediacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 1,1-Cyclopentanediacetic acid

Exploring the Properties and Applications of 1,1-Cyclopentanediacetic Acid (CAS No. 16713-66-9)

In the realm of organic chemistry, 1,1-Cyclopentanediacetic acid (CAS No. 16713-66-9) stands out as a versatile compound with a unique structural framework. This dicarboxylic acid derivative, characterized by its cyclopentane backbone and two acetic acid substituents, has garnered attention for its potential in pharmaceutical synthesis, material science, and specialty chemicals. Researchers and industry professionals alike are increasingly exploring its applications, driven by the growing demand for sustainable chemical solutions and bio-based intermediates.

The molecular structure of 1,1-Cyclopentanediacetic acid offers intriguing possibilities for chemo-selective reactions. Its rigid cyclopentane ring provides steric constraints, while the two carboxylic acid groups enable diverse functionalization pathways. This duality makes it a valuable building block for asymmetric synthesis and chiral auxiliaries, particularly in the development of active pharmaceutical ingredients (APIs). Recent studies have highlighted its role in creating novel drug candidates, especially in therapeutic areas requiring conformationally restricted molecules.

From an industrial perspective, 16713-66-9 has shown promise in polymer modification and coating technologies. The compound's ability to introduce both rigidity and functionality makes it attractive for developing high-performance materials with enhanced thermal stability. In the context of green chemistry initiatives, researchers are investigating its potential as a renewable platform chemical, aligning with global trends toward circular economy practices in chemical manufacturing.

The synthesis of 1,1-Cyclopentanediacetic acid typically involves cyclopentane ring formation followed by diacetic acid introduction. Modern catalytic methods have improved the efficiency of these processes, reducing energy consumption and byproduct formation. These advancements respond to the chemical industry's focus on atom economy and process intensification, addressing common search queries about sustainable synthesis routes for specialty chemicals.

Analytical characterization of CAS 16713-66-9 employs advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring precise quality control for research and industrial applications. The compound's physicochemical properties, including its solubility profile and melting point, make it particularly suitable for solution-phase chemistry and crystallization studies. These attributes contribute to its growing popularity in medicinal chemistry workflows and material design projects.

Looking toward future applications, 1,1-Cyclopentanediacetic acid is being explored in bioconjugation chemistry and molecular recognition systems. Its structural features enable the creation of defined molecular architectures, answering the increasing demand for precision chemicals in diagnostics and targeted delivery systems. These developments align with current research trends in personalized medicine and smart materials, topics frequently searched in academic and industrial databases.

From a commercial standpoint, the availability of 16713-66-9 through specialty chemical suppliers has expanded in recent years, reflecting its growing importance in fine chemical markets. Quality specifications typically emphasize high purity grades suitable for sensitive applications, addressing user concerns about reagent consistency in synthetic workflows. The compound's stability under standard storage conditions further enhances its utility as a research chemical and process intermediate.

Environmental and safety profiles of 1,1-Cyclopentanediacetic acid have been carefully evaluated, with studies confirming its compatibility with green chemistry principles. This aspect responds to frequent queries about eco-friendly alternatives in chemical synthesis. The compound's biodegradation potential and low toxicity profile make it particularly attractive for applications requiring environmental compliance, a key consideration in contemporary chemical development.

In conclusion, 1,1-Cyclopentanediacetic acid (CAS No. 16713-66-9) represents a fascinating case study in functional molecular design. Its combination of structural features, synthetic versatility, and application potential positions it as a valuable compound across multiple scientific disciplines. As research continues to uncover new uses for this molecule, its role in advancing sustainable chemistry and innovative material science is likely to expand, making it a compound worth watching in coming years.